(3R,4S)-3-Hydroxy-4-phenyl-2-azetidinone
Overview
Description
"(3R,4S)-3-Hydroxy-4-phenyl-2-azetidinone" is a complex organic compound with potential relevance in various fields of chemistry and pharmacology. Although the direct literature on this compound is scarce, insights can be drawn from related compounds and chemical principles. The discussion will extend to synthesis, molecular structure analysis, chemical reactions, properties, and both physical and chemical properties analysis.
Synthesis Analysis
The synthesis of complex organic compounds like "this compound" often involves multi-step reactions, starting from simpler molecules. Methods similar to those used in the synthesis of β-amino acids or azetidinone derivatives, involving Ugi four-component reactions (U-4CRs) or adaptations thereof, could be relevant. These methods allow for the introduction of various functional groups, offering a pathway to synthesize the target compound with desired stereochemistry (Nazeri et al., 2020).
Scientific Research Applications
Synthesis of Thienamycin Analogs
This compound is a key intermediate for synthesizing thienamycin and its biologically active analogs, as it can be easily exchanged for other complex or useful thiols (Maruyama, Shiozaki, & Hiraoka, 1985).
Bicyclic Beta-Lactam Carboxylic Esters Construction
It is used in the construction of bicyclic beta-lactam carboxylic esters and novel types of bicyclic beta-lactams (Barrett et al., 2000).
Antiproliferative Compounds
This compound can inhibit tubulin polymerization, disrupt microtubular structure, and cause G2/M arrest and apoptosis in cancer cells, making it a potent antiproliferative compound (Greene et al., 2016).
Synthesis of Monocyclic and Bicyclic α-Lactam Systems
It is used in the synthesis of diverse monocyclic and bicyclic α-lactam systems (Barrett et al., 1998).
High Synthesis Yield and Characterization
The synthesis of (3R,4R)-4-acetoxy-3-[(1'R-tert-butyl-dimethylsilyloxy)-ethyl]-2-azetidinone is significant in scientific research for its high synthesis yield and characterization (Song Cheng-gang, 2009).
Antitumor Activity
Derivatives such as 3S,4S-3-[(R)-1-(tert-butyl-dimethylsilyloxy)ethyl-4-[(R)-1-carboxyethyl]-2-azetidinone have shown in vitro antitumor activity against seven tumoral (Gielen et al., 1999).
Formation of Pyrrole Derivatives
This compound is involved in the formation of pyrrole derivatives through aminolysis of 2-azetidinone derivatives, which has applications in organic synthesis and drug design (Kano, Shibuya, & Ebata, 1981).
Semisynthesis of Taxol
The compound is used in the efficient semisynthesis of taxol from (3R,4S)-3-[(t-butyldimethylsilyl)oxy]-4-phenyl-2-azetidinone and 7-(triethylsilyl)baccatin III (Georg et al., 1993).
Antibacterial Activity
Novel Schiff Base and Azetidinone derivatives synthesized from this compound have shown antibacterial activity against Staphylococcus aureus and Escherichia coli (Vashi & Naik, 2004).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(3R,4S)-3-hydroxy-4-phenylazetidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c11-8-7(10-9(8)12)6-4-2-1-3-5-6/h1-5,7-8,11H,(H,10,12)/t7-,8+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBZSDKXFQUKDLD-JGVFFNPUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2C(C(=O)N2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)[C@H]2[C@H](C(=O)N2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50436855 | |
Record name | (3R,4S)-3-Hydroxy-4-phenyl-2-azetidinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50436855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
132127-34-5 | |
Record name | (3R,4S)-3-Hydroxy-4-phenyl-2-azetidinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50436855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (3R,4S)-3-Hydroxy-4-phenyl-2-azetidinone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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